Cas no 5775-89-3 (Ethyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate
• CAS No: 5775-89-3
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• MDL: MFCD02253803
• CID: 947504
• PubChem ID: 7022226
• Update Time: 2025-04-19

Ethyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-Methyl-1H-pyrazole-5-Carboxylicacid Ethyl Ester
• ETHYL 4-BROMO-1,3-DIMETHYLPYAZOLE-5-CARBOXYLATE
• Ethyl 4-bromo-1,3-dimethylpyrazole-5-carboxylate
• 1,3-Dimethyl-4-brom-5-carbethoxy-pyrazol
• 1,3-Dimethyl-4-brom-5-ethoxycarbonyl-pyrazol
• 2-ETHYL-5-METHYL-2H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• 4-Brom-1,3-dimethyl-pyrazol-5-carbonsaeure-ethylester
• 4-bromo-2,5-dimethyl-2H-pyrazole-3-carboxylic acid ethyl ester
• BUTTPARK 5211-37
• ethyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate
• 5775-89-3
• A831583
• STK313028
• ethyl4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate
• ethyl 4-bromo-2,5-dimethylpyrazole-3-carboxylate
• SCHEMBL1431561
• BBL029648
• 4-bromo-2,5-dimethyl-2 h-pyrazole-3-carboxylic acid ethyl ester
• CS-0206415
• AKOS000307699
• FS-1835
• 4-bromo-1,3-dimethyl-1h-pyrazole-5-carboxylic acid ethyl ester
• EN300-228201
• CVIBYCFOGAXTBZ-UHFFFAOYSA-N
• MFCD02253803
• 1H-pyrazole-5-carboxylic acid, 4-bromo-1,3-dimethyl-, ethyl ester
• ALBB-014450
• XH0643
• Ethyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate

• MDL： MFCD02253803
• Inchi： 1S/C8H11BrN2O2/c1-4-13-8(12)7-6(9)5(2)10-11(7)3/h4H2,1-3H3
• InChI Key： CVIBYCFOGAXTBZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C)C=1C(=O)OCC

Computed Properties

• Exact Mass: 182.10600
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 273.9±20.0 °C at 760 mmHg
• Flash Point: 161.8±27.9 °C
• PSA: 44.12000
• LogP: 1.38810

Ethyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃